Cas no 52059-70-8 (1,3,4-Oxathiazol-2-one, 5-(2-methylphenyl)-)

• Product Name: 1,3,4-Oxathiazol-2-one, 5-(2-methylphenyl)-
• CAS No: 52059-70-8
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• CID: 4017800
• Update Time: 2025-11-02

1,3,4-Oxathiazol-2-one, 5-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxathiazol-2-one, 5-(2-methylphenyl)-

• Inchi： 1S/C9H7NO2S/c1-6-4-2-3-5-7(6)8-10-13-9(11)12-8/h2-5H,1H3
• InChI Key： XMPGTWTVEGJMGT-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2C)=NSC1=O

Additional information on 1,3,4-Oxathiazol-2-one, 5-(2-methylphenyl)-

Comprehensive Guide to 1,3,4-Oxathiazol-2-one, 5-(2-methylphenyl)- (CAS No. 52059-70-8): Properties, Applications, and Market Insights

1,3,4-Oxathiazol-2-one, 5-(2-methylphenyl)- (CAS No. 52059-70-8) is a specialized heterocyclic compound that has garnered significant attention in the fields of organic chemistry and material science. This compound, characterized by its unique oxathiazole ring structure, is widely studied for its potential applications in pharmaceuticals, agrochemicals, and advanced materials. In this article, we delve into the chemical properties, synthesis methods, applications, and market trends of this intriguing molecule.

The molecular formula of 1,3,4-Oxathiazol-2-one, 5-(2-methylphenyl)- is C₁₀H₉NO₂S, with a molecular weight of 207.25 g/mol. Its structure features a 5-membered oxathiazole ring fused with a 2-methylphenyl group, which contributes to its distinctive reactivity and stability. Researchers often explore this compound for its potential as a building block in drug discovery, owing to its ability to interact with biological targets.

One of the most frequently searched questions about 1,3,4-Oxathiazol-2-one derivatives is their role in antimicrobial and antifungal agents. Recent studies have highlighted the compound's efficacy in inhibiting microbial growth, making it a candidate for developing new antibacterial drugs. This aligns with the growing global demand for novel antimicrobial solutions, especially in the wake of increasing antibiotic resistance.

Another hot topic in the scientific community is the use of 1,3,4-Oxathiazol-2-one, 5-(2-methylphenyl)- in agrochemical formulations. Its structural versatility allows it to act as a key intermediate in synthesizing pesticides and herbicides. With the rising focus on sustainable agriculture, researchers are investigating eco-friendly derivatives of this compound to minimize environmental impact while maintaining efficacy.

From a synthetic chemistry perspective, the preparation of 1,3,4-Oxathiazol-2-one, 5-(2-methylphenyl)- typically involves the cyclization of 2-methylphenyl isothiocyanate with glyoxylic acid or its derivatives. This method is favored for its high yield and scalability, making it suitable for industrial production. Innovations in green chemistry have also led to the development of solvent-free or catalytic routes, addressing the demand for sustainable synthesis.

The compound's physicochemical properties, such as its melting point, solubility, and stability under various conditions, are critical for its practical applications. For instance, its moderate solubility in organic solvents like dichloromethane and ethanol facilitates its use in formulation processes. These properties are often queried by chemists and formulators seeking to optimize reaction conditions.

In the pharmaceutical industry, 1,3,4-Oxathiazol-2-one, 5-(2-methylphenyl)- is explored for its potential as a bioactive scaffold. Its ability to mimic natural heterocycles makes it valuable in designing enzyme inhibitors and receptor modulators. Recent patents highlight its incorporation into anti-inflammatory and anticancer agents, reflecting the compound's versatility in drug development.

Market trends indicate a steady demand for 1,3,4-Oxathiazol-2-one derivatives, driven by their applications in life sciences and material engineering. Analysts project growth in the compound's market value, particularly in regions with robust pharmaceutical and agrochemical industries. Suppliers and manufacturers are increasingly focusing on high-purity grades to meet the stringent requirements of end-users.

For researchers and industry professionals, understanding the regulatory landscape surrounding 1,3,4-Oxathiazol-2-one, 5-(2-methylphenyl)- is essential. While the compound is not classified as hazardous under current regulations, compliance with REACH and other regional guidelines ensures safe handling and transportation. This aspect is particularly relevant for companies engaged in global trade.

In conclusion, 1,3,4-Oxathiazol-2-one, 5-(2-methylphenyl)- (CAS No. 52059-70-8) represents a versatile and valuable compound with broad applications across multiple industries. Its unique chemical properties, coupled with ongoing research into its biological and material uses, position it as a molecule of significant interest. As scientific advancements continue, this compound is likely to play an increasingly prominent role in addressing contemporary challenges in healthcare, agriculture, and beyond.